Cas no 2137624-13-4 (3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one)
3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one Chemical and Physical Properties
Names and Identifiers
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- 3-acetyl-7-ethoxy-3-(trifluoromethyl)-3,4-dihydro-1H-2-benzopyran-1-one
- 3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one
- 1H-2-Benzopyran-1-one, 3-acetyl-7-ethoxy-3,4-dihydro-3-(trifluoromethyl)-
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- Inchi: 1S/C14H13F3O4/c1-3-20-10-5-4-9-7-13(8(2)18,14(15,16)17)21-12(19)11(9)6-10/h4-6H,3,7H2,1-2H3
- InChI Key: IDYRAFYUMXBXBN-UHFFFAOYSA-N
- SMILES: FC(C1(C(C)=O)CC2C=CC(=CC=2C(=O)O1)OCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 434
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6
3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-398844-0.05g |
2137624-13-4 | 0.05g |
$1368.0 | 2023-03-02 | |||
| Enamine | EN300-398844-0.1g |
2137624-13-4 | 0.1g |
$1433.0 | 2023-03-02 | |||
| Enamine | EN300-398844-0.25g |
2137624-13-4 | 0.25g |
$1498.0 | 2023-03-02 | |||
| Enamine | EN300-398844-0.5g |
2137624-13-4 | 0.5g |
$1563.0 | 2023-03-02 | |||
| Enamine | EN300-398844-1.0g |
2137624-13-4 | 1g |
$0.0 | 2023-06-07 | |||
| Enamine | EN300-398844-2.5g |
2137624-13-4 | 2.5g |
$3191.0 | 2023-03-02 | |||
| Enamine | EN300-398844-5.0g |
2137624-13-4 | 5.0g |
$4722.0 | 2023-03-02 | |||
| Enamine | EN300-398844-10.0g |
2137624-13-4 | 10.0g |
$7004.0 | 2023-03-02 |
3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one
Comprehensive Overview of 3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one (CAS No. 2137624-13-4)
3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one (CAS No. 2137624-13-4) is a specialized organic compound that has garnered significant interest in pharmaceutical and material science research. This isochromenone derivative features a unique trifluoromethyl group, which enhances its chemical reactivity and potential applications. Researchers are particularly drawn to its structural versatility, making it a valuable intermediate in drug discovery and advanced material synthesis.
The compound's molecular structure includes an acetyl group at the 3-position and an ethoxy substituent at the 7-position, contributing to its distinct electronic and steric properties. These modifications influence its solubility, stability, and interaction with biological targets, making it a promising candidate for medicinal chemistry applications. Recent studies have explored its potential as a building block for fluoro-containing pharmaceuticals, leveraging the trifluoromethyl group's ability to improve metabolic stability and bioavailability.
In the context of current research trends, 3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one aligns with the growing demand for fluorinated compounds in drug development. Fluorine incorporation is a hot topic in the pharmaceutical industry, as it often enhances drug efficacy and reduces side effects. This compound's trifluoromethyl group positions it as a key player in the design of next-generation therapeutics, particularly for conditions like cancer, inflammation, and infectious diseases.
Beyond pharmaceuticals, CAS No. 2137624-13-4 has potential applications in material science. Its unique structure could be exploited in the development of advanced polymers, coatings, or optical materials. The isochromenone core offers opportunities for creating novel materials with tailored properties, such as improved thermal stability or light absorption characteristics. Researchers are also investigating its use in organic electronics, where fluorinated compounds often exhibit superior performance.
The synthesis of 3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one typically involves multi-step organic reactions, including acylation and etherification processes. Optimizing these synthetic routes is an active area of research, as scientists seek to improve yields and reduce environmental impact. Green chemistry principles are increasingly being applied to the production of such compounds, addressing the industry's focus on sustainability.
From a commercial perspective, the demand for fluorinated isochromenones like CAS No. 2137624-13-4 is expected to grow. Pharmaceutical companies and research institutions are actively sourcing high-quality samples for their projects, creating opportunities for specialized chemical suppliers. Quality control is paramount, with emphasis on purity, stability, and proper characterization to ensure reproducible results in downstream applications.
For researchers working with 3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one, proper handling and storage are essential. While not classified as hazardous, standard laboratory precautions should be followed. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain its integrity over time. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed for characterization and quality verification.
The future outlook for CAS No. 2137624-13-4 appears promising, with ongoing research uncovering new potential applications. As the scientific community continues to explore fluorine chemistry and heterocyclic compounds, this particular isochromenone derivative is likely to remain relevant. Its combination of structural features makes it a versatile tool for innovation across multiple scientific disciplines, from drug discovery to advanced material design.
For those seeking additional information about 3-acetyl-7-ethoxy-3-(trifluoromethyl)-4H-isochromen-1-one, consulting specialized chemical databases and recent scientific literature is recommended. Many researchers are particularly interested in its structure-activity relationships and potential modifications that could enhance its properties for specific applications. As with any specialized chemical compound, collaboration between synthetic chemists, material scientists, and pharmacologists will be key to unlocking its full potential.
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